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Compound of Interest

Compound Name: 11-Amino-1-undecanethiol

Cat. No.: B1244797

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 11-Amino-1-undecanethiol, a bifunctional molecule crucial for the development
of self-assembled monolayers (SAMs) in various scientific and biomedical fields. This
document details experimental protocols for its application and summarizes key quantitative
data.

Core Physical and Chemical Properties

11-Amino-1-undecanethiol, often used as its hydrochloride salt for improved stability and
handling, is a white to slightly yellowish-white crystalline powder with a pungent odor.[1] It is a
key reagent in surface chemistry, particularly for the functionalization of gold surfaces.

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of 11-Amino-1-
undecanethiol and its hydrochloride salt.

Table 1: General Properties of 11-Amino-1-undecanethiol Hydrochloride
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Property

Value

Molecular Formula

C11H26CINS

Molecular Weight 239.85 g/mol [2][3]

White to slightly yellowish-white crystalline
Appearance

powder[1]
Melting Point 120-170 °C[2][3][4]

Storage Conditions

2-8°C, under inert gas (Nitrogen)[1][2]

Table 2: Physical Properties of 11-Amino-1-undecanethiol (Free Base - Computed)

Property Value

Molecular Formula C11H2sNS
Molecular Weight 203.39 g/mol
Boiling Point No data available
Density No data available

Topological Polar Surface Area

27 A2

Table 3: Solubility of 11-Amino-1-undecanethiol Hydrochloride

Solvent Solubility
N,N-Dimethylformamide Very soluble
Methanol Soluble

Glacial Acetic Acid Sparingly soluble

Water

Practically insoluble

Chloroform

Very slightly soluble
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Spectroscopic Data

Detailed experimental spectral data (*H NMR, 13C NMR, FT-IR, and Mass Spectrometry) for 11-
Amino-1-undecanethiol are not readily available in the public domain. Researchers
synthesizing or using this compound should perform their own analytical characterization to
confirm identity and purity. Typical expected spectral features would include:

e 1H NMR: Resonances corresponding to the protons of the methylene groups in the alkyl
chain, a triplet for the methylene group adjacent to the thiol, a triplet for the methylene group
adjacent to the amino group, and a broad singlet for the amine protons.

e 13C NMR: A series of peaks in the aliphatic region corresponding to the eleven carbon atoms
of the undecane chain.

o FT-IR: Characteristic absorption bands for N-H stretching of the primary amine, C-H
stretching of the alkyl chain, and a weak S-H stretching band for the thiol.

o Mass Spectrometry: A molecular ion peak corresponding to the exact mass of the
compound.

Experimental Protocols

The primary application of 11-Amino-1-undecanethiol is in the formation of self-assembled
monolayers (SAMs) on gold surfaces. These amino-terminated SAMs serve as versatile
platforms for the immobilization of biomolecules, such as proteins and DNA, making them
invaluable in the development of biosensors and other biointerfaces.[5]

Synthesis and Purification of 11-Amino-1-undecanethiol

A common synthetic route to 11-Amino-1-undecanethiol involves the conversion of 11-
bromoundecanoic acid. The following is a plausible, though generalized, synthetic pathway.
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Purification

Column Chromatography
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Caption: Generalized workflow for the synthesis and purification of 11-Amino-1-
undecanethiol.

Detailed Steps:

e Ammonolysis of 11-Bromoundecanoic Acid: 11-bromoundecanoic acid can be converted to
11-aminoundecanoic acid via reaction with ammonia.[6][7] This step replaces the bromine
atom with an amino group.

o Thiolation: The carboxylic acid group of 11-aminoundecanoic acid needs to be converted to
a thiol. This can be a multi-step process involving reduction of the carboxylic acid to an
alcohol, followed by conversion to a leaving group (like a tosylate or mesylate), and finally
substitution with a sulfur nucleophile (e.g., thiourea followed by hydrolysis).

 Purification: The crude product can be purified using techniques such as acid-base
extraction to separate the basic amine from non-basic impurities, followed by column
chromatography for further purification.
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Formation of Self-Assembled Monolayers (SAMs) on
Gold

The following protocol outlines the steps for creating a well-ordered SAM of 11-Amino-1-
undecanethiol on a gold substrate.
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Caption: Experimental workflow for the formation of a self-assembled monolayer of 11-Amino-
1-undecanethiol on a gold substrate.
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Methodology:

e Substrate Preparation: A clean gold surface is paramount for the formation of a high-quality
SAM. Substrates are typically cleaned using piranha solution (a mixture of sulfuric acid and
hydrogen peroxide) or by exposure to UV/ozone.[8]

» Thiol Solution Preparation: A dilute solution of 11-Amino-1-undecanethiol hydrochloride
(typically 1 mM) is prepared in a high-purity solvent, most commonly ethanol.[9][10]

o Self-Assembly: The cleaned gold substrate is immersed in the thiol solution for an extended
period, typically 24 to 48 hours, to allow for the formation of a well-ordered and densely
packed monolayer.[8]

e Rinsing: After immersion, the substrate is thoroughly rinsed with fresh solvent to remove any
non-covalently bound molecules.[8]

e Drying: The functionalized substrate is then dried under a stream of inert gas, such as
nitrogen.[8]

o Characterization: The quality of the SAM can be assessed using various surface-sensitive
techniques, including X-ray Photoelectron Spectroscopy (XPS) to confirm the elemental
composition, contact angle measurements to determine the surface hydrophilicity, and
Atomic Force Microscopy (AFM) to visualize the surface morphology.[9][10][11]

Reactivity and Stability

11-Amino-1-undecanethiol hydrochloride is stable under normal storage conditions.[1] The
thiol group is susceptible to oxidation, which can lead to the formation of disulfides. Therefore,
it is recommended to store the compound under an inert atmosphere and handle solutions in a
way that minimizes exposure to oxygen. The amino group exhibits typical reactivity of a primary
amine and can be readily functionalized using standard amine-coupling chemistries.

Safety Information

11-Amino-1-undecanethiol hydrochloride is classified as a hazardous substance. It is crucial
to handle this compound with appropriate personal protective equipment in a well-ventilated
area.
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Hazard Classifications:

 Skin Irritation (Category 2)

o Eye Irritation (Category 2)

o Specific Target Organ Toxicity — Single Exposure (Category 3, Respiratory system)

Recommended Personal Protective Equipment:

e Protective gloves

o Safety glasses

» Suitable protective clothing

« In case of insufficient ventilation, wear suitable respiratory equipment.[1]

This technical guide provides a foundational understanding of 11-Amino-1-undecanethiol for
researchers and professionals. For further details, it is recommended to consult the specific
safety data sheets and relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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